Highly symmetric polyhedral Cu2O crystals with controllable-index planes†
CrystEngComm Pub Date: 2011-02-18 DOI: 10.1039/C0CE00679C
Abstract
Novel highly symmetric multi-faceted polyhedral Cu2O crystals enclosed by controllable high-index facets and different low-index facets have been synthesized via a template-free complex-precursor solution route. The formation and evolution of these polyhedral shapes can be attributed to the aggregation and ripening mechanism with face-selective
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